Cas no 2259315-69-8 (4-chloro-2-(methoxy-d3)pyrimidine-5,6-d2)

• Product Name: 4-chloro-2-(methoxy-d3)pyrimidine-5,6-d2
• CAS No: 2259315-69-8
• MF: C₅H₅ClN₂O
• MW: 149.589808225632
• CID: 6820318
• PubChem ID: 172405781
• Update Time: 2025-03-01

4-chloro-2-(methoxy-d3)pyrimidine-5,6-d2 Chemical and Physical Properties

Names and Identifiers

• 2259315-69-8
• 4-chloro-2-(methoxy-d3)pyrimidine-5,6-d2
• CS-22069

• Inchi： 1S/C5H5ClN2O/c1-9-5-7-3-2-4(6)8-5/h2-3H,1H3/i1D3,2D,3D
• InChI Key： XCAMEGPUILTZSU-RHIBPKLGSA-N
• SMILES： ClC1=C([2H])C([2H])=NC(=N1)OC([2H])([2H])[2H]

Computed Properties

• Exact Mass: 149.0404242Da
• Monoisotopic Mass: 149.0404242Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35Ų